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Compound of Interest |

Compound Name: Adimolol hydrochloride hydrate
CAS No.: 83487-83-6
Cat. No.: B1664375

Executive Summary & Core Directive
Adimolol hydrochloride hydrate (CAS: 78459-19-5 for the parent; HCI hydrate form varies) is

a potent, long-acting antihypertensive agent exhibiting both non-selective

-adrenoceptor and
-adrenoceptor blocking activity.[1]

Crucial Safety Directive: Unlike standard organic salts, Adimolol is a high-potency bioactive
compound. Do not dispose of this substance down the drain. The primary disposal pathway is
high-temperature incineration via a licensed pharmaceutical waste contractor. This protocol
prioritizes environmental stewardship—specifically the prevention of aquatic toxicity common to
beta-blockers—over minimum regulatory compliance.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties of Adimolol HCI hydrate is the foundation of a
safe disposal plan.
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Property Description Operational Implication
Aryloxypropanolamine High water solubility; potential

Chemical Nature derivative (HCI salt, Hydrate for rapid dissolution in mucosal
form) membranes.

Biohazard: Potent

Ph | / cardiovascular effects
armacolo
i (hypotension, bradycardia)

-Adrenergic Antagonist .
upon accidental exposure.

Aqueous solutions may be
acidic (pH 4.0-6.0). Corrosive

Acidity Hydrochloride Salt o
to mucous membranes in high
concentrations.

Beta-blockers are persistent
) ) o organic pollutants (POPSs) in
Environmental Aquatic Toxicity

wastewater; toxic to aquatic

life.

Regulatory Classification (RCRA & EPA)

While Adimolol is not explicitly listed on the EPA's P-list (acutely toxic) or U-list (toxic), it must
be managed under the "Non-RCRA Regulated Hazardous Waste" category for best practice, or
"Hazardous Waste Pharmaceuticals" (HWP) under 40 CFR Part 266 Subpart P.

» RCRA Status: Non-Listed.[2]

» Recommended Internal Classification:Blue Bin (Non-RCRA Pharmaceutical Waste) or Black
Bin (RCRA Hazardous, if mixed with solvents).

» Disposal Method: Incineration only. NO SEWER / NO LANDFILL.
Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Powders, Tablets, Spilled
Solids)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00150.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Applicability: Expired API, weighing boat residues, contaminated gloves.

Containment: Transfer solid waste into a clear, sealable polyethylene bag (4-mil thickness
minimum).

Segregation: Place the sealed bag into a dedicated Pharmaceutical Waste Container
(typically Blue or White with a Blue lid).

Labeling: Label clearly as "Non-RCRA Pharmaceutical Waste - Incinerate Only."

Destruction: Transfer to a licensed waste hauler for high-temperature incineration (>1000°C).

Protocol B: Liquid Waste (Stock Solutions, Mother
Liquors)

Applicability: Aqueous or solvent-based solutions containing Adimolol.

Characterization: Determine the solvent base.

o Agueous: Adjust pH to neutral (6-8) if highly acidic due to HCI moiety.
o Organic (e.g., Methanol/DMSO): Classify based on the solvent's ignitability (D001).

e Aggregation: Pour into a chemically compatible carboy (HDPE for aqueous; Glass/Teflon for
aggressive organics).

» Deactivation (Optional for Bench Scale): For small aqueous spills (<50mL), treat with
activated charcoal (1g per 10mL) to adsorb the active compound before solidification.

» Final Disposal: Seal container and tag with "Hazardous Waste - Adimolol HCI Solution."
Route to Fuel Blending or Incineration.

Protocol C: Contaminated Sharps & Glassware

Applicability: Syringes, broken vials, pipettes.

e Immediate Action: Do not rinse. Rinsing generates liquid hazardous waste.
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o Disposal: Place directly into a Red Sharps Container (if infectious/biohazard) or a
Pharmaceutical Sharps Container (White/Blue).

 Verification: Ensure the container is approved for incineration.

Visualized Workflows
Diagram 1: Waste Stream Decision Tree

This logic gate ensures no Adimolol enters the municipal water supply.
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Caption: Decision logic for segregating Adimolol waste streams to ensure proper incineration.

Diagram 2: Spill Response Mechanism
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Immediate actions for accidental laboratory release.

Spill Detected 1. Don PPE 2. Containment - 3. Decontamination 4. Disposal
P (Nitrile Gloves, N95/P100, Goggles) Cover with absorbent pads "| Clean with 10% Bleach or detergent All materials to Blue/Black Bin
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Caption: Standard Operating Procedure (SOP) for Adimolol spill remediation.

Emergency & Safety Data (Self-Validating Protocol)

Why Incineration? Beta-blockers like Adimolol are "pseudo-persistent” in the environment.
Conventional wastewater treatment plants (WWTPSs) often fail to degrade the core
aryloxypropanolamine structure, leading to bioaccumulation in fish and potential endocrine
disruption in aquatic species [1]. Therefore, drain disposal is scientifically negligent.

Decontamination Verification: After cleaning a workspace, use a UV lamp (if applicable for
fluorescent detection) or simply wipe the area with a methanol-dampened swab to ensure no
residue remains, as Adimolol HCI is highly soluble in methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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